Dipotassium phosphite

Specification

• CAS No.: 13492-26-7
• Molecular Formula: K2HPO3; K2O3P+
• Molecular Weight: 157.169 g/mol
• IUPAC Name: dipotassium;dioxido(oxo)phosphanium
• Standard InChI: InChI=1S/2K.HO3P/c;;1-4(2)3/h;;(H,1,2,3)/q2*+1;/p-1
• Standard InChI Key: YXXXKCDYKKSZHL-UHFFFAOYSA-M
• SMILES: [O-][P+](=O)[O-].[K+].[K+]
• Canonical SMILES: [O-][P+](=O)[O-].[K+].[K+]

Introduction

Chemical Properties and Structure

Dipotassium phosphite possesses distinct chemical characteristics that differentiate it from other phosphorus-containing compounds. The structure consists of a central phosphorus atom bonded to three oxygen atoms, with two potassium ions and one hydrogen atom completing the molecule.

Property	Value
Chemical Formula	HK₂O₃P
CAS Number	13492-26-7
Molecular Weight	158.177 g/mol
IUPAC Name	Dipotassium hydrogen phosphite
Synonyms	Potassium phosphite, Potassium hydrogenphosphite, Tripotassium phosphite, Dipotassium hydrogenphosphite
Chemical Structure	Central phosphorus atom bonded to three oxygen atoms with two potassium ions

The chemical reactivity of dipotassium phosphite is influenced by its phosphorus-oxygen bonds, which differ from those in phosphates. This structural difference accounts for the compound's ability to function as a reducing agent in certain chemical reactions and contributes to its unique biological activities in plant systems.

Physical Properties

Dipotassium phosphite exists as a white crystalline or amorphous powder under standard conditions. Its physical properties make it particularly suitable for various agricultural and industrial applications.

Physical Property	Characteristic
Appearance	White hygroscopic powder/crystalline substance
Melting Point	> 300°C (decomposition)
Density	0.979 g/ml at 20°C
Solubility in Water	Very soluble
Solubility in Alcohol	Insoluble
pH (1% solution)	8.9 ± 0.3
Stability	Hygroscopic, stable at room temperature
Thermal Behavior	At 204°C dehydrates to potassium pyrophosphate

Synthesis and Manufacturing

The industrial production of dipotassium phosphite typically involves controlled neutralization reactions between phosphorous acid and potassium-containing compounds. Several manufacturing methods have been developed to produce this compound at commercial scales.

The most common synthesis method involves the reaction of phosphorous acid (H₃PO₃) with potassium hydroxide (KOH) in a controlled environment. The neutralization reaction can be represented as:

H₃PO₃ + 2KOH → K₂HPO₃ + 2H₂O

This reaction is typically carried out under controlled temperature conditions to ensure product quality and purity. Alternative manufacturing approaches include neutralizing phosphorous acid with potassium carbonate, though this method may require additional purification steps to remove impurities.

Commercial production processes often incorporate filtration, concentration, and crystallization steps to obtain the final product in the desired form. Quality control measures ensure consistent chemical composition and physical properties of the manufactured dipotassium phosphite.

Applications in Agriculture

Dipotassium phosphite has found extensive applications in agriculture, where it serves multiple functions related to plant nutrition and protection.

As a Fungicide

One of the primary agricultural applications of dipotassium phosphite is as a fungicide, particularly against oomycete pathogens. Research has demonstrated its effectiveness against pathogens from several genera including Phytophthora, Pythium, Peronospora, and Plasmopara. The compound has been particularly valuable in managing potato late blight caused by Phytophthora infestans, a devastating disease responsible for significant crop losses worldwide.

Studies have shown that foliar sprays of potassium phosphite (0.5%) significantly reduced the severity of late blight in potato tubers, with disease reduction of up to 40-50% compared to untreated plants. The efficacy of dipotassium phosphite against these pathogens has made it an important component of integrated pest management strategies in various cropping systems.

As a Fertilizer and Biostimulant

Research has indicated that dipotassium phosphite applications can promote:

These beneficial effects extend beyond simple nutrition, with evidence suggesting that dipotassium phosphite can trigger physiological responses that prepare plants to better withstand environmental challenges.

Mechanism of Action as a Fungicide

The fungicidal activity of dipotassium phosphite operates through dual mechanisms: direct antimicrobial effects and indirect stimulation of plant defense responses.

Direct Inhibition of Pathogens

Dipotassium phosphite can directly inhibit oxidative phosphorylation in the metabolism of oomycete pathogens, disrupting their energy production pathways and limiting their growth and reproduction. This direct antimicrobial activity contributes to immediate protection against pathogen invasion.

Enhancement of Plant Defense Responses

Perhaps more significantly, dipotassium phosphite stimulates plant defense mechanisms, triggering systemic acquired resistance (SAR) pathways that prepare the plant to respond more effectively to pathogen attacks. Research has shown that applications of potassium phosphite increase the expression of pathogenesis-related (PR) genes and enhance the accumulation of defense-related proteins in various plant species including Arabidopsis, potato, and tomato.

Studies on potato plants have demonstrated that dipotassium phosphite treatment significantly increases the activity of key defensive enzymes, including superoxide dismutase (SOD), peroxidase (POD), catalase (CAT), and ascorbate peroxidase (APx), particularly following pathogen inoculation. These enzymes play crucial roles in detoxifying reactive oxygen species that accumulate during pathogen attack, thereby limiting cellular damage.

Effects on Plant Biochemistry and Physiology

Dipotassium phosphite applications induce significant changes in plant biochemical and physiological processes, contributing to enhanced disease resistance and stress tolerance.

Antioxidant System Regulation

Research on potassium phosphite-treated plants has revealed its substantial impact on antioxidant systems. In studies with potato plants challenged by Phytophthora infestans, treatment with potassium phosphite (0.5%) significantly increased the activity of enzymatic antioxidants. For instance, superoxide dismutase (SOD) activity was sharply increased in phosphite-treated plants after 48 hours of infection compared to untreated infected plants.

Reduction of Oxidative Damage

Dipotassium phosphite treatment has been shown to reduce hydrogen peroxide (H₂O₂) and malondialdehyde (MDA) levels in plant tissues under pathogen stress. In potato leaves infected with P. infestans, H₂O₂ accumulation was significantly lower in phosphite-treated plants compared to untreated infected plants, particularly at 72 and 96 hours post-infection. This suggests that dipotassium phosphite protects plant cells from oxidative damage by maintaining redox homeostasis during pathogen challenge.

Industrial Applications

Beyond agriculture, dipotassium phosphite finds applications in various industrial sectors due to its chemical properties.

In the pharmaceutical and medical industries, dipotassium phosphite serves as a nutrient for antibiotic medium production and as an ingredient in certain medicinal formulations. Its role as a phosphorus source in controlled environments makes it valuable for specific manufacturing processes.

Additionally, dipotassium phosphite functions as:

• A corrosion inhibitor for antifreeze formulations

• A phosphorus and potassium regulator in fermentation processes

• A feed additive in animal nutrition

• A water treatment agent for specific applications

• A pH regulator and buffer chelating agent in various chemical processes

In metal processing applications, dipotassium phosphite has been utilized in phosphating treatments of metals and as a plating additive, contributing to enhanced surface properties and corrosion resistance.

Comparison with Other Phosphorus Compounds

Dipotassium phosphite differs significantly from other phosphorus compounds, particularly dipotassium phosphate, in terms of chemical structure, properties, and applications.

Parameter	Dipotassium Phosphite (K₂HPO₃)	Dipotassium Phosphate (K₂HPO₄)
Molecular Formula	HK₂O₃P	K₂HPO₄
Molecular Weight	158.177 g/mol	174.2 g/mol
P-O Bond Structure	P-H bond present	All P-O bonds
Primary Agricultural Use	Fungicide, biostimulant	Fertilizer
Mechanism in Plants	Induces defense responses	Primary nutrient source
Oxidation State of P	Lower (+3)	Higher (+5)
Industrial Applications	Reducing agent, antioxidant	Buffering agent, emulsifier

The structural differences between phosphites and phosphates result in distinct biochemical behaviors. While dipotassium phosphate primarily serves as a direct nutrient source, dipotassium phosphite acts more as a biostimulant and defense activator. Only a small amount of phosphite is slowly converted to phosphate in plants and soil, making it a poor direct source of phosphorus nutrition.

Research Findings on Plant Protection

Extensive research has documented the protective effects of dipotassium phosphite against various plant pathogens, particularly oomycetes.

Efficacy Against Phytophthora

Field trials evaluating potassium phosphite efficacy against potato late blight have shown significant disease suppression. In a three-year field trial conducted in Prince Edward Island, Canada, applications of a product containing mono- and di-potassium salts of phosphorous acid (applied at 58 L product/ha) provided significant protection against Phytophthora infestans. The leaves of treated potato plants showed substantially less disease severity compared to untreated controls.

Root-Zone Application Studies

Recent research has investigated the efficacy of root-zone applications of potassium phosphite fungicides to suppress aboveground Phytophthora diseases in woody plants. This approach offers advantages over foliar applications, including reduced drift to non-target species and lower risk of phytotoxicity that can occur with foliar or stem-injected treatments.

Food and Beverage Applications

Dipotassium phosphate, a related compound to dipotassium phosphite, is widely used in food and beverage industries for various purposes. While dipotassium phosphite itself has limited direct food applications due to its primary use as an agricultural input, understanding the applications of related phosphorus compounds provides context for its potential future uses.

In food products, phosphate compounds serve multiple functions:

• As buffering agents in powdered foods and medicines

• As anti-coagulation agents in liquid products such as non-dairy creamers

• As antioxidants and preservatives to extend shelf life

• As anti-acid agents in dairy products, particularly cheeses

• As health supplements providing potassium and phosphorus

The food safety profiles of phosphite compounds remain an area of ongoing research and regulatory consideration, particularly given their increasing use in agricultural production systems.

Future Research Directions

Research on dipotassium phosphite continues to evolve, with several promising directions for future investigation:

• Optimizing application methods, timing, and rates for maximum efficacy against different pathogen species and in various cropping systems

• Exploring the molecular mechanisms by which phosphite compounds stimulate plant defense responses

• Investigating potential applications in enhancing plant tolerance to abiotic stresses such as drought, salinity, and temperature extremes

• Developing novel formulations with improved stability, bioavailability, and environmental compatibility

• Examining the potential for dipotassium phosphite to contribute to integrated pest management strategies that reduce reliance on conventional fungicides

Additionally, research into the environmental fate and ecological impacts of phosphite compounds will be essential for ensuring their sustainable use in agricultural systems. The potential for phosphite to be converted to phosphate by soil microorganisms and the implications of this conversion for soil phosphorus cycling and water quality remain important areas for further study.